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Compound of Interest

Compound Name: Oleic acid arachidyl ester

Cat. No.: B12324076

Get Quote

Physicochemical Identity & Molecular Architecture
Arachidyl oleate (Eicosyl oleate; C

H

O

) represents a specific class of long-chain wax esters critical to lipid nanoparticle (LNP)
formulation and advanced tribology. Unlike fully saturated wax esters (e.g., arachidyl stearate)
which form highly crystalline, brittle solids, arachidyl oleate incorporates a cis-9 unsaturation
within the oleyl moiety.

This structural "kink" disrupts the Van der Waals packing density of the C20 (arachidyl) and

C18:1 (oleyl) chains, significantly depressing the melting point and altering solvation

thermodynamics. While arachidyl alcohol melts at ~64°C, arachidyl oleate exists as a viscous

liquid or semi-solid paste at room temperature, exhibiting a high viscosity index and oxidative

susceptibility requiring specific solvent handling protocols.

Molecular Descriptor Table
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Property Value / Characteristic Source

CAS Number 22393-88-0 [1]

Molecular Formula

C

H

O

[1]

Molecular Weight 562.99 g/mol [1]

Physical State (25°C) Liquid / Soft Paste [1]

Lipophilicity (LogP) > 15 (Predicted) [2]

Key Functional Group Ester linkage, cis-alkene [1]

Thermodynamics of Solubility: The Hansen
Framework
To move beyond empirical "trial and error," we apply Hansen Solubility Parameters (HSP) to

predict solvent compatibility. Arachidyl oleate is dominated by dispersive forces (

) with negligible polarity (

) or hydrogen bonding (

) capacity.

Predicted HSP Vector
(Dispersion): ~16.0 MPa

(Driven by the long alkyl chains)

(Polarity): ~1.5 MPa

(Minor contribution from ester linkage)

(H-Bonding): ~2.0 MPa
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(Very low; no hydroxyl groups)

Solubility Rule: Solvents with a Relative Energy Difference (RED) < 1.0 will dissolve the solute.

Where

is the distance between solvent and solute in Hansen space, and

is the interaction radius of arachidyl oleate.

Solvent Interaction Diagram (Graphviz)
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Caption: Interaction map based on Hansen Solubility Parameters. Green arrows indicate

thermodynamic compatibility; red indicates phase separation.

Solvent Compatibility Matrix
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The following table synthesizes empirical data from homologous wax esters (e.g., oleyl oleate,

cetyl oleate) to provide a solubility guide for arachidyl oleate.

Solvent Class Specific Solvent Solubility Rating
Application
Context

Halogenated Chloroform, DCM
Excellent (>500

mg/mL)

NMR analysis, stock

solution preparation.

[1]

Aliphatic
Hexane, Heptane,

Isooctane
Good (>100 mg/mL)

Extraction from

reaction media; lipid

nanoparticle organic

phase.[1]

Aromatic Toluene, Benzene Good (>100 mg/mL)

High-temperature

enzymatic synthesis

(azeotropic water

removal).[1]

Polar Aprotic
Acetone, Ethyl

Acetate
Intermediate

Temperature-

dependent.[1] Useful

for

recrystallization/purific

ation at -20°C.

Polar Protic Ethanol, Isopropanol
Poor (Cold) /

Moderate (Hot)

Removing unreacted

fatty acids/alcohols

(fractionation).[1]

Aqueous Water, PBS Insoluble

Continuous phase for

emulsion/nanoparticle

formation.[1]

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Validating solubility limits for formulation development.
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Preparation: Weigh 100 mg of Arachidyl Oleate into a 20 mL scintillation vial.

Solvent Addition: Add the target solvent in 100 µL increments under constant magnetic

stirring (500 RPM) at 25°C.

Visual Inspection: Monitor for "schlieren" lines (dissolution) or turbidity (saturation).

Equilibration: Once visually dissolved, add excess solute until precipitation/turbidity persists.

Cap and stir for 24 hours.

Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter (hydrophobic).

Quantification: Evaporate a known volume of filtrate under nitrogen stream and weigh the

residue.

Calculation:

Protocol B: Purification via Solvent Fractionation
Separating Arachidyl Oleate from unreacted Oleic Acid/Arachidyl Alcohol.

Principle: Arachidyl oleate is more hydrophobic than its precursors. We utilize Acetone/Ethanol

mixtures where the ester precipitates at low temperatures while fatty acids remain soluble.

Dissolution: Dissolve crude reaction mixture in minimal hot Acetone (45°C).

Cooling: Slowly cool the solution to 4°C, then to -20°C overnight.

Phase Separation: Arachidyl oleate will settle as a white semi-solid/precipitate. Unreacted

oleic acid remains in the supernatant.

Centrifugation: Centrifuge at 4000 x g for 10 minutes at -10°C.

Wash: Decant supernatant. Resuspend pellet in cold Ethanol (-20°C) to wash away residual

alcohols.

Drying: Desolvate under vacuum (< 1 mbar) at 40°C.
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Synthesis & Purification Workflow (Graphviz)
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Caption: Solvent fractionation workflow exploiting the differential solubility of wax esters vs. free

fatty acids in cold polar solvents.

Applications in Drug Delivery[5]
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Arachidyl oleate is increasingly relevant in Nanostructured Lipid Carriers (NLCs). Unlike Solid

Lipid Nanoparticles (SLNs) made purely of solid waxes (e.g., tristearin), NLCs incorporate liquid

lipids to create an imperfect crystal lattice.

Role: The "liquid" lipid component (due to the oleate kink) disrupts the crystallinity of the solid

matrix.

Benefit: Increases drug loading capacity (prevents drug expulsion during storage) and

modulates release kinetics.

Formulation: Typically dissolved in the organic phase (e.g., Chloroform/Ethanol) along with

the drug before emulsification into the aqueous phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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